Cas no 943105-66-6 (2-{3,5-dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-{3,5-dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline
• CAS No: 943105-66-6
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 6407922
• PubChem ID: 18565312
• Update Time: 2025-05-30

2-{3,5-dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-{3,5-dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline
• F2065-0090
• [4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-3,5-dimethylpyrazol-1-yl]-(4-methylphenyl)methanone
• 943105-66-6
• 2-{[3,5-dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-yl]sulfonyl}-1,2,3,4-tetrahydroisoquinoline
• AKOS002051588
• (4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)(p-tolyl)methanone
• Methanone, [4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-3,5-dimethyl-1H-pyrazol-1-yl](4-methylphenyl)-

• Inchi： 1S/C22H23N3O3S/c1-15-8-10-19(11-9-15)22(26)25-17(3)21(16(2)23-25)29(27,28)24-13-12-18-6-4-5-7-20(18)14-24/h4-11H,12-14H2,1-3H3
• InChI Key： NZMVGSUSGITZBN-UHFFFAOYSA-N
• SMILES： C(N1C(C)=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C(C)=N1)(C1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 409.14601278g/mol
• Monoisotopic Mass: 409.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 631.3±65.0 °C(Predicted)
• pka: -3.31±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 2-{3,5-dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline

2-{3,5-Dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline: A Comprehensive Overview

2-{3,5-Dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline (CAS No. 943105-66-6) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a tetrahydroisoquinoline core and a sulfonyl group attached to a pyrazole ring. The presence of these functional groups makes it a versatile molecule with unique chemical properties.

The tetrahydroisoquinoline moiety is a well-known structural element in organic chemistry, often associated with alkaloid-like compounds. Its saturated ring system provides stability and contributes to the molecule's overall pharmacokinetic profile. The sulfonyl group, on the other hand, introduces electron-withdrawing effects, which can enhance the compound's reactivity in certain chemical reactions or improve its bioavailability when used in drug design.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to act as inhibitors of various enzymes and receptors. The pyrazole ring in this compound is further substituted with methyl groups at positions 3 and 5, which may influence its steric properties and interactions with biological targets. Additionally, the 4-methylbenzoyl group attached to the pyrazole ring adds aromaticity and potentially enhances the molecule's lipophilicity.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the pyrazole core, followed by its functionalization with the sulfonyl group and subsequent coupling with the tetrahydroisoquinoline moiety. Advanced techniques such as microwave-assisted synthesis or catalytic cross-coupling reactions have been employed to optimize the synthesis process.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and signaling pathways. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer cell proliferation. The sulfonyl group plays a critical role in modulating these interactions by providing hydrogen bonding capabilities or acting as a hinge-binding motif in enzyme active sites.

The integration of tetrahydroisoquinoline and pyrazole-sulfonyl groups creates a unique pharmacophore that may exhibit selectivity for certain biological targets. This selectivity is crucial for drug development, as it can reduce off-target effects and improve therapeutic efficacy. Furthermore, computational studies using molecular docking have provided insights into how this compound interacts with its target proteins at the atomic level.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and evaluating the persistence of such compounds in aquatic environments. These studies are critical for ensuring sustainable practices in chemical manufacturing and usage.

In conclusion, 2-{3,5-Dimethyl-1-(4-methylbenzoyl)-1H-pyrazol-4-ylsulfonyl}-1,2,3,4-tetrahydroisoquinoline (CAS No. 943105-66-6) represents a sophisticated molecule with diverse applications across chemistry and pharmacology. Its intricate structure and functional groups make it a valuable tool for exploring new therapeutic strategies while also presenting challenges in synthesis and application optimization.